molecular formula C8H5Cl2N3O B2902340 5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole CAS No. 1935226-90-6

5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole

Cat. No. B2902340
CAS RN: 1935226-90-6
M. Wt: 230.05
InChI Key: GGMVRJHKPGESDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole is a chemical compound used in scientific research. It is a heterocyclic compound with a five-membered ring containing oxygen and nitrogen atoms. The compound has been studied for its potential applications in different fields of science, including medicinal chemistry, material science, and biological research.

Mechanism of Action

The mechanism of action of 5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole is not fully understood. However, it is believed to act by inhibiting key enzymes involved in cell growth and proliferation. The compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of DNA topoisomerase II, an enzyme involved in DNA replication and repair. The compound has also been shown to inhibit the activity of tubulin, a protein involved in cell division. In addition, the compound has been shown to induce oxidative stress in cancer cells, leading to cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole in lab experiments is its potential as a novel antitumor agent. The compound has shown promising results in preclinical studies, indicating its potential as a new drug candidate. However, the compound has some limitations, including its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research involving 5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole. One possible direction is to investigate the compound's potential as a therapeutic agent for other diseases, such as infectious diseases or inflammatory disorders. Another direction is to explore the compound's potential as a material for use in electronic or optical devices. Finally, further studies are needed to fully understand the compound's mechanism of action and to optimize its pharmacological properties for use in clinical settings.

Synthesis Methods

The synthesis of 5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole involves the reaction of 3-(3-chloropyridin-4-yl)-1,2,4-oxadiazol-5-amine with formaldehyde in the presence of hydrochloric acid. The reaction proceeds through the formation of an imine intermediate, which is then reduced to the desired compound.

Scientific Research Applications

5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit antitumor activity against several cancer cell lines, including breast cancer, colon cancer, and lung cancer. The compound has also been investigated for its antimicrobial properties, showing activity against several bacterial strains.

properties

IUPAC Name

5-(chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5Cl2N3O/c9-3-7-12-8(13-14-7)5-1-2-11-4-6(5)10/h1-2,4H,3H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GGMVRJHKPGESDF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=CC(=C1C2=NOC(=N2)CCl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5Cl2N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

230.05 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.